N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2,3,4,5,6-pentafluorobenzamide
• InChI: InChI=1S/C14H6F5NO3/c15-9-8(10(16)12(18)13(19)11(9)17)14(21)20-5-1-2-6-7(3-5)23-4-22-6/h1-3H,4H2,(H,20,21)
• InChI Key: MIIVAHSAWXDECR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C14H6F5NO3
• Molecular Weight: 331.19 g/mol

Description

N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide, also known as BDPF, is a chemical compound that has been extensively studied for its potential applications in scientific research. BDPF is a derivative of amide and benzodioxole, which are two important chemical structures that have been used in various fields of research.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide has been extensively used in scientific research due to its unique chemical properties. One of the most common applications of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide is in the field of biochemistry, where it is used as a fluorescent probe for detecting protein-protein interactions. N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide has also been used in the study of ion channels, where it has been shown to modulate the activity of certain ion channels.

Mechanism of Action

N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide works by binding to specific target molecules and inducing a change in their conformation. This change in conformation can lead to a change in the activity of the target molecule, which can have a wide range of effects depending on the specific target.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide are largely dependent on the specific target molecule it binds to. In general, N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide has been shown to modulate the activity of various ion channels, which can have effects on cellular signaling and communication. N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide has also been shown to modulate the activity of certain enzymes, which can have effects on cellular metabolism and signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide in lab experiments is its high sensitivity and specificity for certain target molecules. This makes it a valuable tool for studying specific cellular processes and signaling pathways. However, one limitation of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide is that its effects on target molecules can be highly dependent on the specific experimental conditions, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide. One area of interest is the development of new derivatives of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide that have improved properties for specific applications. Another area of interest is the development of new techniques for studying the effects of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide on cellular processes and signaling pathways. Additionally, there is potential for the development of new therapeutic agents based on the properties of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide involves a series of chemical reactions that require expertise in organic chemistry. The most common method for synthesizing N-1,3-benzodioxol-5-yl-2,3,4,5,6-pentafluorobenzamide involves the reaction of 5-hydroxy-1,3-benzodioxole with pentafluorobenzoyl chloride in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.